Cas no 62627-62-7 (Hexanenitrile, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-)

• Product Name: Hexanenitrile, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-
• CAS No: 62627-62-7
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 437389
• PubChem ID: 71384396
• Update Time: 2025-04-19

Hexanenitrile, 6-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-
• 6-(oxan-2-yloxy)hexanenitrile
• DTXSID00806660
• 62627-62-7
• 6-[(Oxan-2-yl)oxy]hexanenitrile
• SCHEMBL15236501

• Inchi： 1S/C11H19NO2/c12-8-4-1-2-5-9-13-11-7-3-6-10-14-11/h11H,1-7,9-10H2
• InChI Key： ZUBPVKFDOMZVRI-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCCCC#N

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25